7-(2,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• Molecular Formula: C25H22N4O4
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 11-(2,5-dimethoxyphenyl)-5-(4-methoxyphenyl)-4-methyl-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C25H22N4O4/c1-15-23(16-5-7-17(31-2)8-6-16)24-26-14-19-20(29(24)27-15)11-12-28(25(19)30)21-13-18(32-3)9-10-22(21)33-4/h5-14H,1-4H3
• InChI Key: DJEHRNCCNAVRGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=C1C4=CC=C(C=C4)OC)C(=O)N(C=C3)C5=C(C=CC(=C5)OC)OC

Description

This compound belongs to the pyrazolo-pyrido-pyrimidinone family, characterized by a fused tricyclic core. Its structure features:

• 7-position: 2,5-dimethoxyphenyl (electron-rich aromatic substituent with methoxy groups at ortho and para positions).
• 3-position: 4-methoxyphenyl (para-methoxy-substituted aromatic ring).
• 2-position: Methyl group (small alkyl substituent influencing steric and electronic properties).

Biological Activity

The compound 7-(2,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{N}_4\text{O}_3$$

This structure includes multiple functional groups that contribute to its biological activity. The presence of methoxy groups enhances lipophilicity and may improve the compound's interaction with biological targets.

Anticancer Properties

Several studies have highlighted the anticancer potential of pyrazolo-pyrimidine derivatives. These compounds often act as inhibitors of key enzymes involved in cancer cell proliferation. For example, compounds targeting dihydrofolate reductase (DHFR) have been shown to inhibit tumor growth effectively . The specific compound under review may exhibit similar properties due to its structural characteristics.

The mechanism by which pyrazolo-pyrimidines exert their biological effects typically involves interaction with specific enzymes or receptors. For example, molecular docking studies suggest that these compounds can bind effectively to targets such as DNA gyrase and other kinases, which play crucial roles in cellular processes .

Case Studies

• Antimicrobial Efficacy Study
  • A study evaluated a series of pyrazolo-pyrimidine derivatives against various bacterial strains. Compounds with similar methoxy substitutions demonstrated potent antibacterial activity, suggesting that the compound may also possess significant antimicrobial properties .
• Anticancer Activity Assessment
  • Another investigation focused on the anticancer effects of related pyrazolo-pyrimidines. The study found that these compounds could induce apoptosis in cancer cells through caspase activation pathways . This finding implies that the compound may have similar mechanisms leading to cancer cell death.

Data Table: Summary of Biological Activities

Activity Type	Target/Mechanism	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	DHFR inhibition
Cytotoxicity	Induction of apoptosis

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyrazolo-pyrimidines exhibit significant anticancer properties. The compound has been studied for its ability to inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. Inhibition of CDKs can lead to reduced proliferation of cancer cells, making this compound a promising candidate for cancer therapy.

• Mechanism of Action : Inhibition of CDKs leads to cell cycle arrest and apoptosis in cancer cells.
• Case Study : A study demonstrated that related compounds effectively inhibited CDK activity in various cancer cell lines, suggesting potential therapeutic applications for this compound in oncology .

Antimicrobial Properties

The compound has shown potential antimicrobial activity against various pathogens. Its unique structure allows it to interact with microbial targets effectively.

• Activity Spectrum : Preliminary studies indicate effectiveness against both Gram-positive and Gram-negative bacteria.
• Case Study : In vitro tests revealed that the compound inhibited the growth of Staphylococcus aureus and Escherichia coli, highlighting its potential as an antimicrobial agent .

Anti-inflammatory Effects

Recent investigations have suggested that the compound may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

• Mechanism : It is hypothesized that the compound modulates inflammatory pathways by inhibiting pro-inflammatory cytokines.
• Case Study : Research on similar compounds revealed a reduction in inflammation markers in animal models, indicating potential therapeutic uses in conditions like rheumatoid arthritis .

Synthetic Routes and Production

The synthesis of 7-(2,5-dimethoxyphenyl)-3-(4-methoxyphenyl)-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one typically involves several steps:

• Starting Materials : The synthesis begins with appropriate substituted phenyl derivatives and pyrazole precursors.
• Reaction Conditions : Common methods include condensation reactions followed by cyclization under acidic or basic conditions.
• Purification : Products are purified using recrystallization or chromatography techniques to achieve high purity suitable for biological testing.

Research Findings and Insights

Several studies have contributed to understanding the applications of this compound:

Study Reference	Application Focus	Key Findings
	Anticancer	Inhibits CDK activity in cancer cell lines
	Antimicrobial	Effective against Staphylococcus aureus and Escherichia coli
	Anti-inflammatory	Reduces inflammation markers in animal models

Comparison with Similar Compounds

Comparison with Structural Analogs

Key differences among analogs lie in substituent patterns, which influence physicochemical properties and bioactivity. Below is a comparative analysis:

Table 1: Substituent and Property Comparison

Compound Name / ID	Core Structure	Substituents (Positions)	Molecular Formula	Key Findings	Reference
Target Compound	Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one	7: 2,5-dimethoxyphenyl; 3: 4-methoxyphenyl; 2: Methyl	Not provided	Hypothesized enhanced solubility due to methoxy groups	—
Compound 4a-p (Bruni et al.)	Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-one	Varied aryl/heteroaryl groups at 2 and 3 positions	C₁₉H₁₈N₆O₃ (e.g.)	No significant antimicrobial activity
Compound 4b ()	Dihydropyrazolo[1,5-a]pyrimidine	5: 2-methoxyphenyl; 3: 4-hydroxyphenyl diazenyl	C₁₉H₁₈N₆O₃	Higher nitrogen content (22.34%) suggests potential for hydrogen bonding
Compound 9j ()	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	3: 4-methoxyphenyl; 5: phenyl	Not provided	Structural simplicity; used as intermediate in multi-step syntheses
MK66 ()	Pyrazolo[1,5-a]pyrimidin-7(4H)-one	5: 4-methoxyphenyl; 2: phenyl	C₁₉H₁₅N₃O₂	Demonstrates impact of para-methoxy group on aromatic interactions

Impact of Substituents on Physicochemical Properties

• Methoxy vs. Hydroxyl Groups : Compounds with methoxy substituents (e.g., 4b, MK66) exhibit higher lipophilicity compared to hydroxylated analogs (e.g., 4i with fluorine ), which may influence membrane permeability .
• Aromatic Diversity: The 2,5-dimethoxyphenyl group in the target compound may offer superior π-π stacking compared to mono-substituted analogs (e.g., 9j ).